2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-isobutylacetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C15H18ClN3O3S2/c1-10(2)8-17-14(20)7-12-9-23-15(18-12)19-24(21,22)13-5-3-11(16)4-6-13/h3-6,9-10H,7-8H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key: MFAFZGVZGXAZRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1=CSC(=N1)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H18ClN3O3S2
• Molecular Weight: 387.9 g/mol

Description

Synthesis Analysis

The synthesis of this compound and its derivatives involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

• Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibition : This compound has been studied for its potential role in inhibiting PI3Kα and mTOR, which are critical in various cellular processes including metabolism, growth, and survival. Its structure-activity relationships have been investigated to improve metabolic stability, making it a candidate for therapeutic applications in cancer and other diseases associated with these pathways (Stec et al., 2011).

• Anticonvulsant Properties : Research has been conducted on derivatives of this compound, showing potential as anticonvulsant agents. Certain derivatives have exhibited significant anticonvulsive effects, potentially offering new avenues for epilepsy treatment (Farag et al., 2012).

• Antiviral Activity : Studies have synthesized derivatives of this compound and evaluated them for antiviral properties. Some derivatives have shown anti-tobacco mosaic virus activity, suggesting their potential in developing new antiviral drugs (Chen et al., 2010).

• Antimicrobial Agents : Various derivatives of this compound have been synthesized and assessed for their antimicrobial activity. These studies aim to develop new antimicrobial drugs, particularly against resistant strains (Darwish et al., 2014).

• Cytotoxic Activity in Cancer : Research has been focused on the cytotoxic activity of novel sulfonamide derivatives of this compound against cancer cell lines. This research is pivotal in the development of new chemotherapeutic agents (Ghorab et al., 2015).

• Histamine H3 Receptor Antagonism : Some derivatives have been found to be potent and selective histamine H3 receptor antagonists, which could be relevant in the treatment of neurological disorders (Tozer et al., 1999).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known to interact with their targets in various ways, leading to changes in cellular processes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo various chemical reactions, potentially influencing its interaction with its targets.

Biochemical Pathways

Thiazole compounds have been found to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of the compound.

Result of Action

Thiazole compounds have been found to exhibit diverse biological activities, potentially leading to various molecular and cellular effects .